Cas no 1781528-33-3 (5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol)

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol structure
1781528-33-3 structure
Product Name:5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol
CAS No:1781528-33-3
MF:C6H6F3NOS
MW:197.178150653839
CID:5691420
PubChem ID:105450427
Update Time:2023-11-24

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • EN300-1599468
    • 1781528-33-3
    • [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
    • 2-Thiazolemethanol, 5-methyl-4-(trifluoromethyl)-
    • 5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol
    • Inchi: 1S/C6H6F3NOS/c1-3-5(6(7,8)9)10-4(2-11)12-3/h11H,2H2,1H3
    • InChI Key: JWCYEEYNZZTIMJ-UHFFFAOYSA-N
    • SMILES: S1C(CO)=NC(C(F)(F)F)=C1C

Computed Properties

  • Exact Mass: 197.01221947g/mol
  • Monoisotopic Mass: 197.01221947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.452±0.06 g/cm3(Predicted)
  • Boiling Point: 222.7±40.0 °C(Predicted)
  • pka: 12.82±0.10(Predicted)

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599468-0.05g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
0.05g
$1200.0 2023-06-04
Enamine
EN300-1599468-0.1g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
0.1g
$1257.0 2023-06-04
Enamine
EN300-1599468-0.25g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
0.25g
$1315.0 2023-06-04
Enamine
EN300-1599468-0.5g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
0.5g
$1372.0 2023-06-04
Enamine
EN300-1599468-1.0g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
1g
$1429.0 2023-06-04
Enamine
EN300-1599468-2.5g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
2.5g
$2800.0 2023-06-04
Enamine
EN300-1599468-5.0g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
5g
$4143.0 2023-06-04
Enamine
EN300-1599468-10.0g
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
10g
$6144.0 2023-06-04
Enamine
EN300-1599468-50mg
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
50mg
$827.0 2023-09-23
Enamine
EN300-1599468-100mg
[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
1781528-33-3
100mg
$867.0 2023-09-23
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd